3-(3-Chloro-4-methylphenyl)-1-morpholin-4-ylpropan-1-one

• IUPAC Name: 3-(3-chloro-4-methylphenyl)-1-morpholin-4-ylpropan-1-one
• InChI: InChI=1S/C14H18ClNO2/c1-11-2-3-12(10-13(11)15)4-5-14(17)16-6-8-18-9-7-16/h2-3,10H,4-9H2,1H3
• InChI Key: IZRGEPSAARPSHY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CCC(=O)N2CCOCC2)Cl
• Molecular Formula: C14H18ClNO2
• Molecular Weight: 267.75 g/mol

Description

3-(3-Chloro-4-methylphenyl)-1-morpholin-4-ylpropan-1-one is a chemical compound that belongs to the class of substituted cathinones. It is a psychoactive substance that has gained popularity in recent years due to its stimulating effects on the central nervous system. The compound is also known as 3-CMC and has been the subject of scientific research to understand its synthesis, mechanism of action, and potential applications.

Mechanism of Action

The mechanism of action of 3-CMC is not fully understood, but it is believed to act as a dopamine and norepinephrine reuptake inhibitor. The compound increases the levels of dopamine and norepinephrine in the brain, resulting in increased stimulation of the central nervous system.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-CMC include increased heart rate, blood pressure, and body temperature. The compound also causes euphoria, increased energy, and alertness. However, the long-term effects of the compound on the body are not fully understood.

Advantages and Limitations for Lab Experiments

One of the advantages of 3-CMC is its availability and ease of synthesis, which makes it a useful compound for laboratory experiments. However, the compound's psychoactive effects and potential health risks limit its use in research.

Future Directions

The future directions for research on 3-CMC include studying its potential therapeutic applications in the treatment of neurological disorders. The compound's mechanism of action and biochemical effects need to be further studied to understand its potential benefits and risks. Additionally, more research is needed to understand the long-term effects of the compound on the body.

Synthesis Methods

The synthesis of 3-CMC involves the reaction of 3-chloro-4-methylphenylpropan-1-one with morpholine in the presence of a Lewis acid catalyst. The reaction results in the formation of 3-(3-Chloro-4-methylphenyl)-1-morpholin-4-ylpropan-1-one. The synthesis method has been optimized to increase the yield of the compound and reduce the impurities.

Scientific Research Applications

3-CMC has been the subject of scientific research to understand its potential applications in various fields. The compound has been studied for its potential use as a drug target for the treatment of neurological disorders. It has also been studied for its potential use in the development of new psychoactive substances.